Cas no 1997578-15-0 (ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate
• CAS No: 1997578-15-0
• MF: C₉H₁₁F₃N₂O₂S
• MW: 268.256051301956
• CID: 5694698
• PubChem ID: 137701475
• Update Time: 2025-10-19

ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-[(1,1,1-trifluoropropan-2-yl)amino]-1,3-thiazole-5-carboxylate
• Ethyl2-[(1,1,1-trifluoropropan-2-yl)amino]-1,3-thiazole-5-carboxylate
• 1997578-15-0
• EN300-1692694
• Ethyl 2-(1,1,1-trifluoropropan-2-ylamino)-1,3-thiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[(2,2,2-trifluoro-1-methylethyl)amino]-, ethyl ester
• ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate

• Inchi： 1S/C9H11F3N2O2S/c1-3-16-7(15)6-4-13-8(17-6)14-5(2)9(10,11)12/h4-5H,3H2,1-2H3,(H,13,14)
• InChI Key： AKNWKVWGQARFCE-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=CN=C1NC(C)C(F)(F)F

Computed Properties

• Exact Mass: 268.04933326g/mol
• Monoisotopic Mass: 268.04933326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.5Ų

Experimental Properties

• Density: 1.370±0.06 g/cm3(Predicted)
• Boiling Point: 284.2±50.0 °C(Predicted)
• pka: 2.10±0.10(Predicted)

Additional information on ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate

Professional Introduction to Ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 1997578-15-0)

Ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 1997578-15-0) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a trifluoropropan-2-yl group and an amino substituent, contribute to its distinct chemical properties and make it a valuable candidate for further investigation.

The synthesis of ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate involves a series of carefully orchestrated chemical reactions that highlight the expertise required in organic synthesis. The introduction of the trifluoromethyl group enhances the lipophilicity and metabolic stability of the compound, making it an attractive scaffold for drug design. Additionally, the thiazole ring is a key pharmacophore that has been extensively studied for its role in various biological processes.

Recent advancements in medicinal chemistry have demonstrated the importance of fluorinated compounds in developing novel therapeutic agents. The incorporation of fluorine atoms into molecular structures can significantly alter their pharmacokinetic and pharmacodynamic properties. In the case of ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate, the trifluoromethyl group not only improves the compound's solubility but also enhances its binding affinity to biological targets. This has been observed in various preclinical studies where fluorinated thiazole derivatives have shown promising results in inhibiting key enzymes involved in inflammatory and infectious diseases.

The amino group in ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate serves as a versatile handle for further functionalization. This allows chemists to modify the compound's properties by introducing additional substituents or linking it to other bioactive molecules. Such modifications are crucial for optimizing drug candidates and improving their efficacy and safety profiles. The thiazole core itself is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, making this compound a potential lead for developing new treatments against various diseases.

In the context of drug discovery, ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate represents an excellent example of how structural modifications can lead to novel pharmacological entities. The combination of the trifluoromethyl group and the amino substituent on the thiazole ring creates a unique chemical entity with enhanced biological activity. This has prompted researchers to explore its potential applications in treating conditions such as cancer, autoimmune diseases, and neurological disorders.

The compound's stability under various conditions is another critical factor that makes it suitable for further development. Thiazole derivatives are known for their robustness against degradation by metabolic enzymes, which increases their bioavailability and therapeutic window. Ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate has been tested in vitro and in vivo under different conditions to assess its stability and pharmacokinetic behavior. These studies have provided valuable insights into how the compound behaves within biological systems and have helped guide its optimization.

The growing interest in fluorinated compounds has also led to innovations in synthetic methodologies that allow for more efficient production of these molecules. Techniques such as fluorination reactions have been refined over time to produce high yields of fluorinated thiazoles with minimal byproducts. This has made it possible for researchers to explore a wider range of derivatives without compromising on quality or purity.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate will play an increasingly important role in drug development. Their unique structural features and biological activities make them valuable tools for understanding disease pathways and designing effective treatments. The ongoing studies into this compound highlight the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in advancing medical science.

In conclusion, ethyl 2-(1,1,1-trifluoropropan-2-yl)amino-1,3-thiazole-5-carboxylate (CAS No. 1997578-15-0) is a promising chemical entity with significant potential in pharmaceutical applications. Its structural features contribute to its unique biological activities and make it a valuable candidate for further research and development. As our understanding of fluorinated compounds continues to grow，so does our ability to harness their potential for improving human health.